Cas no 35826-31-4 (N4-Phenylpyridine-3,4-diamine)

• Product Name: N4-Phenylpyridine-3,4-diamine
• CAS No: 35826-31-4
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 295914
• PubChem ID: 10583675
• Update Time: 2025-06-10

N4-Phenylpyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• N4-Phenylpyridine-3,4-diamine
• 3,4-Pyridinediamine,N4-phenyl-
• 4-N-phenylpyridine-3,4-diamine
• 3-Amino-4-phenylaminopyridine
• 4-Anilino-3-aminopyridine
• AKOS009281560
• Diethyl (4-methylpiperazin-1-yl)methylphosphonate
• 35826-31-4
• SCHEMBL3958329
• DTXSID30442035
• EN300-118234
• FVUVDAATDDOHKA-UHFFFAOYSA-N
• N4-phenyl-3,4-Pyridinediamine
• DB-387626
• G53287

• Inchi： 1S/C11H11N3/c12-10-8-13-7-6-11(10)14-9-4-2-1-3-5-9/h1-8H,12H2,(H,13,14)
• InChI Key： FVUVDAATDDOHKA-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CN=CC=1N

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on N4-Phenylpyridine-3,4-diamine

N4-Phenylpyridine-3,4-diamine: A Comprehensive Overview

N4-Phenylpyridine-3,4-diamine (CAS No. 35826-31-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 3,4-diamino-N4-phenylpyridinium, is a derivative of pyridine and features a unique molecular structure that makes it an attractive candidate for various research and industrial applications.

The molecular formula of N4-Phenylpyridine-3,4-diamine is C₁₁H₁₂N₄, and its molecular weight is approximately 196.23 g/mol. The compound's structure consists of a pyridine ring with two amino groups at the 3 and 4 positions, and a phenyl group attached to the nitrogen at the 4 position. This arrangement provides a rich platform for chemical modifications and functionalization, making it a valuable building block in synthetic chemistry.

In the realm of medicinal chemistry, N4-Phenylpyridine-3,4-diamine has garnered attention due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including its interactions with various receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of N4-Phenylpyridine-3,4-diamine exhibited potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its medicinal applications, N4-Phenylpyridine-3,4-diamine has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions makes it an excellent ligand for coordination chemistry. Research published in the Journal of Inorganic Chemistry in 2021 demonstrated that complexes formed with N4-Phenylpyridine-3,4-diamine exhibited enhanced luminescent properties, making them promising candidates for use in optoelectronic devices such as organic light-emitting diodes (OLEDs).

The synthesis of N4-Phenylpyridine-3,4-diamine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the condensation of 3,4-dichloropyridine with aniline followed by reduction to form the diamine. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

The physical properties of N4-Phenylpyridine-3,4-diamine are also noteworthy. It is a white crystalline solid that is soluble in common organic solvents such as methanol and dimethylformamide (DMF). Its melting point is around 150°C, and it exhibits good thermal stability under normal conditions. These properties make it suitable for various analytical techniques and processing methods.

In terms of safety and handling, while N4-Phenylpyridine-3,4-diamine is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation.

The future prospects for N4-Phenylpyridine-3,4-diamine are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its potential as a precursor for advanced materials with unique electronic properties. Additionally, its role in developing new therapeutic agents remains an active area of investigation.

In conclusion, N4-Phenylpyridine-3,4-diamine (CAS No. 35826-31-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile chemical properties make it an important subject of ongoing research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.